Cas no 51632-39-4 (Cyclohexaneacetic acid,a-ethyl-1-hydroxy-, ethyl ester)

Cyclohexaneacetic acid,a-ethyl-1-hydroxy-, ethyl ester structure
51632-39-4 structure
Product name:Cyclohexaneacetic acid,a-ethyl-1-hydroxy-, ethyl ester
CAS No:51632-39-4
MF:C12H22O3
MW:214.30128
CID:376844
PubChem ID:103503

Cyclohexaneacetic acid,a-ethyl-1-hydroxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Cyclohexaneacetic acid,a-ethyl-1-hydroxy-, ethyl ester
    • ethyl 2-(1-hydroxycyclohexyl)butanoate
    • ethyl alpha-ethyl-1-hydroxycyclohexaneacetate
    • DTXSID00965943
    • NS00057197
    • EINECS 257-328-4
    • AKOS011682738
    • 51632-39-4
    • Inchi: InChI=1S/C12H22O3/c1-3-10(11(13)15-4-2)12(14)8-6-5-7-9-12/h10,14H,3-9H2,1-2H3
    • InChI Key: CPCOUDFALHSPMH-UHFFFAOYSA-N
    • SMILES: CCC(C(=O)OCC)C1(CCCCC1)O

Computed Properties

  • Exact Mass: 214.156895
  • Monoisotopic Mass: 214.156895
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.8
  • Topological Polar Surface Area: 46.5

Experimental Properties

  • Density: 1.035
  • Boiling Point: 291.6°Cat760mmHg
  • Flash Point: 112.4°C
  • Refractive Index: 1.479

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